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Compound of Interest

Compound Name: DX600 Tfa

Cat. No.: B10825495 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

DX600 TFA, a specific inhibitor of angiotensin-converting enzyme 2 (ACE2).[1] Due to

conflicting safety information from various suppliers, a conservative approach prioritizing the

highest level of safety is strongly recommended.

Immediate Safety and Hazard Information
DX600 TFA is a synthetic peptide.[2] Safety Data Sheets (SDS) from different suppliers present

conflicting hazard classifications. One source indicates that DX600 TFA is harmful if swallowed

and very toxic to aquatic life with long-lasting effects.[3] Another supplier classifies the

substance as not hazardous according to the Globally Harmonized System (GHS).[4]

Given this discrepancy, it is crucial to handle DX600 TFA as a hazardous substance. The

trifluoroacetate (TFA) component of the salt is known to cause severe skin burns, eye damage,

and is harmful to aquatic life. Therefore, all safety and disposal procedures should account for

these potential dangers.

Key Hazard Statements:

Harmful if swallowed.[3]

Very toxic to aquatic life with long-lasting effects.[3]
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Causes severe skin burns and eye damage (associated with TFA).[5]

Harmful if inhaled (associated with TFA).

Precautionary Measures:

Avoid release to the environment.[3]

Wash skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the

handling and storage of DX600 TFA.

Property Value Source

Storage Temperature

Lyophilized Powder -20°C [1][3]

In Solvent -80°C [1][3]

Solubility

DMSO 10 mM [1][2]

Water
100 mg/mL (with

ultrasonication)
[2]

GHS Classification (Highest

Hazard Profile)

Acute Toxicity, Oral Category 4 [3]

Acute Aquatic Toxicity Category 1 [3]

Chronic Aquatic Toxicity Category 1 [3]
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Detailed Disposal Protocol
The proper disposal of DX600 TFA requires adherence to hazardous waste regulations. Under

no circumstances should this chemical be disposed of down the drain.

Step 1: Personal Protective Equipment (PPE) Before handling DX600 TFA for disposal, ensure

you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator is recommended.

Step 2: Waste Segregation and Collection

Solid Waste:

Collect unused or expired DX600 TFA powder in its original container or a clearly labeled,

sealed container.

Contaminated items such as weigh boats, pipette tips, and microfuge tubes should be

collected in a designated, sealed hazardous waste bag or container.

Liquid Waste:

Solutions containing DX600 TFA should be collected in a designated, sealed, and

compatible hazardous waste container.

Do not mix with other incompatible waste streams. DX600 TFA is incompatible with strong

acids/alkalis and strong oxidizing/reducing agents.[3]

Step 3: Labeling and Storage of Waste
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All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name "DX600 TFA".[6] Do not use abbreviations.

Store waste containers in a designated satellite accumulation area, away from incompatible

materials.[6]

Ensure containers are kept tightly sealed to prevent leaks or spills.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Follow all institutional and local regulations for hazardous waste disposal. The final disposal

must be carried out by an approved waste disposal plant.[3][7]

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following workflow

diagram has been created using Graphviz.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of DX600 TFA, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10825495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

